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Compound of Interest

Compound Name: 3-(3-Chlorophenyl)propiophenone

CAS No.: 58122-03-5

Cat. No.: B1298397

Get Quote

Executive Technical Summary
Chlorophenyl propiophenones (CPPs) are aromatic ketone intermediates frequently employed

in the synthesis of pharmaceutical agents (e.g., bupropion analogs) and agrochemicals. While

structurally simple, their toxicity profile is often underestimated due to their similarity to benign

ketones.

Critical Hazard Overview:

Primary Risks: Acute oral toxicity and severe mucosal irritation.

Sensitization: The para-isomer (4-chloropropiophenone) is a confirmed skin sensitizer (Skin

Sens. 1).

Lachrymatory Confusion: Researchers often confuse ring-chlorinated propiophenones

(moderate irritants) with

-chloropropiophenones (side-chain chlorinated), which are potent lachrymators. Distinction is
vital for safety protocols.
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Chemical Identity & Physicochemical Properties[1]
[2]
CPPs exist primarily as three positional isomers. The meta and para isomers are solids at room

temperature, while the ortho isomer is a liquid.

Table 1: Physicochemical Profile of Key Isomers

Property
2-
Chloropropiopheno
ne

3-
Chloropropiopheno
ne

4-
Chloropropiopheno
ne

CAS Number 6323-18-8 936-59-4 6285-05-8

Physical State Liquid Solid (Crystalline) Solid (Crystalline)

Melting Point < 20°C 34–36°C 48–50°C

Boiling Point ~230°C 240–242°C 250–252°C

Solubility
Organic solvents

(DCM, EtOAc)
Organic solvents Organic solvents

GHS Class Irritant Acute Tox 4, Irritant Sensitizer, Irritant

Toxicological Profile
Acute Toxicity
CPPs exhibit moderate acute toxicity. The lipophilic nature of the propiophenone backbone

facilitates absorption through the gastrointestinal tract and intact skin.

Oral (Rat): Acute Toxicity Category 4. Estimated LD50 falls within the 300–2000 mg/kg range

[1].

Dermal: Absorption is significant due to high logP (~2.5–3.0). Prolonged contact may induce

systemic toxicity similar to oral ingestion.

Inhalation: High vapor concentrations (heated material) or dust generation causes STOT SE

3 (Respiratory Tract Irritation).
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Irritation vs. Sensitization
A critical divergence exists between isomers regarding immune system modulation.

Irritation (All Isomers): Direct contact causes reversible dermatitis (Skin Irrit. 2) and severe

conjunctivitis (Eye Irrit. 2). Mechanism: Solvent-like defatting of the stratum corneum and

direct interaction with TRPA1 receptors.

Sensitization (4-Chloro Specific): 4-chloropropiophenone is classified as Skin Sens. 1 (H317)

[2]. It acts as a hapten; after metabolic activation (likely via epoxidation or direct Schiff base

formation), it binds to skin proteins, triggering a T-cell mediated hypersensitivity response.

Carcinogenicity & Reproductive Toxicity (CMR)
Data from the European Chemicals Agency (ECHA) dossiers indicates "Suspected" flags for

reproductive toxicity and carcinogenicity for certain chlorinated ketone derivatives, though

definitive harmonized classification for CPPs remains under assessment [3]. Precautionary

Principle: Treat as a potential reproductive toxin.

Metabolic Fate & Mechanism
Understanding metabolism is crucial for interpreting toxicity. CPPs undergo Phase I reduction

followed by Phase II conjugation. The chlorine atom on the phenyl ring is metabolically stable

but increases the lipophilicity and half-life of the compound compared to unsubstituted

propiophenone.

Metabolic Pathway
Phase I (Reduction): The carbonyl group is rapidly reduced by cytosolic carbonyl reductases

(CBR1) to form the corresponding secondary alcohol, 1-(chlorophenyl)propan-1-ol.

Phase II (Conjugation): The alcohol undergoes glucuronidation (via UGTs) to form a water-

soluble conjugate for renal excretion.

Figure 1: Metabolic Pathway of 3-Chloropropiophenone
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Caption: Metabolic biotransformation of chloropropiophenones. The primary detoxification route

is carbonyl reduction followed by glucuronidation.

Risk Mitigation & Handling Protocols
Engineering Controls

Primary: All handling of solids (weighing) and liquids must occur within a certified chemical

fume hood operating at 0.5 m/s (100 fpm) face velocity.

Dust Control: For solid isomers (3- and 4-), use a static-dissipative balance enclosure to

prevent dust aerosolization.

Personal Protective Equipment (PPE) Matrix
Table 2: Glove Selection Guide for CPPs
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Glove Material Thickness Breakthrough Time Recommendation

Nitrile (Disposable) 0.11 mm < 15 min

Splash Only. Change

immediately upon

contact.

Double Nitrile 0.22 mm ~30-60 min
Standard Use. Good

dexterity for weighing.

Butyl Rubber 0.70 mm > 480 min

Immersion/Spill

Cleanup. Best

resistance to ketones.

Laminate (Silver

Shield)
Multi-layer > 480 min

High Hazard. Use for

heated reactions.

Note: Ketones degrade nitrile rubber over time. Do not rely on single thin nitrile gloves for

prolonged tasks. [4]

Experimental Workflow: Safe Transfer
The following workflow minimizes exposure during the critical "weighing and transfer" phase.

Figure 2: Safe Handling Workflow
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Start: Solid CPP Handling

Don PPE:
Lab Coat, Goggles,

Double Nitrile Gloves

Weighing:
Inside Fume Hood only.
Use anti-static spatula.

Solubilization:
Dissolve in solvent (DCM/EtOAc)

immediately to suppress dust.

Minimize Dust

Transfer to Reactor:
Closed addition funnel

or syringe transfer.

Decontamination:
Wipe balance with EtOH.

Dispose wipes as haz waste.

Click to download full resolution via product page

Caption: Standard Operating Procedure (SOP) for minimizing dust exposure during the

handling of solid chloropropiophenones.

Emergency Response
First Aid

Inhalation: Move to fresh air immediately. If respiratory irritation persists (coughing, burning

sensation), seek medical attention.
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Skin Contact: Wash with soap and water for 15 minutes.[1] Do not use organic solvents

(ethanol/acetone) to wash skin, as this enhances absorption.

Eye Contact: Rinse cautiously with water for 15 minutes.[1] Remove contact lenses if

present.

Spill Management
Evacuate: Clear the immediate area.

PPE: Don Butyl rubber gloves and a half-mask respirator with Organic Vapor/Particulate

(OV/P100) cartridges.

Containment:

Solids: Wet sweep or use a HEPA vacuum to avoid dust generation.

Liquids: Absorb with vermiculite or sand. Do not use combustible materials (sawdust).

Disposal: Place in a sealed container labeled "Hazardous Waste: Toxic Organic Ketone."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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